Cas no 10159-64-5 (10,11,7'-Trimethoxy-emetan-6'-ol)

• Product Name: 10,11,7'-Trimethoxy-emetan-6'-ol
• CAS No: 10159-64-5
• MF: C₂₈H₃₈N₂O₄
• MW: 466.612328052521
• CID: 1997067
• PubChem ID: 2665
• Update Time: 2025-04-21

10,11,7'-Trimethoxy-emetan-6'-ol Chemical and Physical Properties

Names and Identifiers

• 10,11,7'-Trimethoxy-emetan-6'-ol
• Cephaelin
• cephaeline
• AKOS037514580
• Desmethylemetine
• DTXSID00862004
• Emetan-6'-ol, 7',10,11-trimethoxy-
• FT-0623547
• SCHEMBL13912580
• 10159-64-5
• Cephaelin Hydrochloride
• CHEBI:181712
• 6-Isoquinolinol, 1-[[(2S,3R,11bS)-3-ethyl-1,3,4,6,7,11b?hexahydro-9,10-dimethoxy-2H-benzo[a]quinolizin-2-yl]methyl]-1,2,3,4-tetrahyd
• 1-[(3-ethyl-9,10-dimethoxy-2,3,4,6,7,11b-hexahydro-1H-benzo[a]quinolizin-2-yl)methyl]-7-methoxy-1,2,3,4-tetrahydroisoquinolin-6-ol
• (R)-1-(((2S,3R,11bS)-3-Ethyl-9,10-dimethoxy-2,3,4,6,7,11b-hexahydro-1H-pyrido[2,1-a]isoquinolin-2-yl)methyl)-7-methoxy-1,2,3,4-tetrahydroisoquinolin-6-ol
• DTGZHCFJNDAHEN-UHFFFAOYSA-N

• Inchi： 1S/C28H38N2O4/c1-5-17-16-30-9-7-19-13-27(33-3)28(34-4)15-22(19)24(30)11-20(17)10-23-21-14-26(32-2)25(31)12-18(21)6-8-29-23/h12-15,17,20,23-24,29,31H,5-11,16H2,1-4H3
• InChI Key： DTGZHCFJNDAHEN-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2CCN3CC(CC)C(CC4C5C=C(C(=CC=5CCN4)O)OC)CC3C=2C=1)OC

Computed Properties

• Exact Mass: 466.28315770g/mol
• Monoisotopic Mass: 466.28315770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 63.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Emetine alkaloids Emetine alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Emetine alkaloids